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Compound of Interest

Compound Name: Methyl 5-oxohept-6-enoate

Cat. No.: B15478925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Methyl 5-oxohept-6-enoate is a chemical compound intended for research

purposes only. It is not for human therapeutic or veterinary use. The information provided

herein is for guidance and informational purposes and does not constitute a specific

endorsement or validated protocol for this particular molecule. All experiments should be

conducted in a controlled laboratory setting by qualified personnel.

Introduction
Methyl 5-oxohept-6-enoate is an organic compound featuring both a keto group and an α,β-

unsaturated ester moiety.[1] This structural arrangement makes it a member of the α,β-

unsaturated carbonyl compound family, a class of molecules known for their reactivity and

diverse biological activities.[1] Its potential applications span organic synthesis, where it can

serve as a versatile intermediate for more complex molecules, and pharmaceutical

development, owing to the biological relevance of its structural motifs.[1]

Chemical Properties and Handling
A summary of the key chemical properties of Methyl 5-oxohept-6-enoate is provided in the

table below.
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Property Value Reference

Molecular Formula C₈H₁₂O₃ [1]

Molecular Weight 156.18 g/mol [2]

Appearance
Colorless to Yellow Liquid or

Viscous liquid or Solid

Storage
Sealed in dry, store in freezer,

under -20°C

Purity Typically ≥93-95% [2]

Safety Precautions: For related compounds, warnings for harmful if swallowed have been

noted. Standard laboratory safety protocols, including the use of personal protective equipment

(PPE) such as gloves, lab coat, and safety glasses, should be followed. Handle in a well-

ventilated area.

Potential Applications in Research
While specific biological activities of Methyl 5-oxohept-6-enoate are not extensively

documented in publicly available literature, its chemical structure as an α,β-unsaturated

carbonyl compound suggests several areas of potential investigation:

Oncology: Many α,β-unsaturated carbonyl compounds exhibit cytotoxic activity against

cancer cell lines. This is often attributed to their ability to act as Michael acceptors, forming

covalent adducts with nucleophilic residues (such as cysteine) in proteins, thereby disrupting

their function. Key protein targets can include enzymes involved in cellular proliferation and

survival pathways.

Antimicrobial Research: The reactivity of the α,β-unsaturated system can also be leveraged

for antimicrobial activity. These compounds can potentially interfere with essential microbial

enzymes and proteins.

Synthetic Chemistry: As a building block, Methyl 5-oxohept-6-enoate can be utilized in a

variety of organic reactions, including Michael additions, Diels-Alder reactions, and other
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conjugate additions, to synthesize more complex molecules with potential therapeutic value.

[1]

Experimental Protocol: In Vitro Cytotoxicity
Screening
The following is a general protocol for assessing the cytotoxic effects of Methyl 5-oxohept-6-
enoate against a cancer cell line (e.g., HeLa - cervical cancer) using a standard MTT assay.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of Methyl 5-oxohept-
6-enoate in a selected cancer cell line.

Materials:

HeLa cells

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Trypsin-EDTA

Phosphate Buffered Saline (PBS)

Methyl 5-oxohept-6-enoate

Dimethyl sulfoxide (DMSO, sterile)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

96-well cell culture plates

Microplate reader
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Procedure:

Cell Culture: Maintain HeLa cells in DMEM supplemented with 10% FBS and 1% Penicillin-

Streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

Cell Seeding:

Harvest cells using Trypsin-EDTA and perform a cell count.

Seed 5 x 10³ cells in 100 µL of media per well in a 96-well plate.

Incubate for 24 hours to allow for cell attachment.

Compound Preparation and Treatment:

Prepare a 10 mM stock solution of Methyl 5-oxohept-6-enoate in DMSO.

Perform serial dilutions of the stock solution in culture medium to achieve final

concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in all

wells is ≤ 0.5%.

Include a "vehicle control" (medium with 0.5% DMSO) and "untreated control" (medium

only).

Remove the old medium from the cells and add 100 µL of the prepared compound

dilutions.

Incubation: Incubate the treated plates for 48 hours at 37°C and 5% CO₂.

MTT Assay:

Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

Carefully remove the medium and add 100 µL of solubilization buffer to each well to

dissolve the formazan crystals.

Gently shake the plate for 15 minutes to ensure complete dissolution.
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Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

Subtract the absorbance of the blank (medium only) from all readings.

Calculate the percentage of cell viability for each concentration relative to the vehicle control:

% Viability = (Absorbance of treated cells / Absorbance of vehicle control) x 100

Plot the % Viability against the log of the compound concentration.

Determine the IC₅₀ value using non-linear regression analysis.

Hypothetical Data Presentation:

Concentration (µM) % Cell Viability (Mean ± SD)

0 (Vehicle Control) 100 ± 4.5

0.1 98.2 ± 5.1

1 85.7 ± 6.2

10 52.3 ± 4.8

50 21.9 ± 3.1

100 8.4 ± 2.5

Visualizations
Experimental Workflow
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Caption: Workflow for in vitro cytotoxicity screening.

Potential Signaling Pathway for Investigation
Given the reactivity of α,β-unsaturated carbonyls, a potential mechanism of action for inducing

cytotoxicity could be the activation of the intrinsic apoptosis pathway through the generation of

reactive oxygen species (ROS) and subsequent mitochondrial stress.
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Caption: Hypothesized intrinsic apoptosis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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